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Compound Name: 1,1-Ethanedisulfonyl chloride
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Reagent Utility in Heterocyclic Synthesis and
Materials Science
Part 1: Executive Summary

1,1-Ethanedisulfonyl chloride (CAS: 22317-89-1) is a specialized geminal disulfonyl
electrophile. Unlike its vicinal counterpart (1,2-ethanedisulfonyl chloride), the 1,1-isomer
possesses a unique structural motif where two sulfonyl chloride groups are attached to the
same carbon atom. This "gem-disulfonyl" architecture confers distinct electronic properties,
most notably the enhanced acidity of the

-proton and the potential to serve as a single-carbon anchor in heterocycle formation.

This guide provides a comprehensive technical analysis of 1,1-ethanedisulfonyl chloride,
moving beyond basic catalog data to explore its mechanistic behavior, synthesis protocols, and
applications in high-performance electrolytes and drug discovery.

Part 2: Chemical Identity & Physical Characteristics[1][2]
[3][4]
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The geminal arrangement of electron-withdrawing sulfonyl groups creates a highly electrophilic
center with specific solubility and stability profiles.

Table 1: Physicochemical Profile

Property Value/Description Note

Ethane-1,1-disulfonyl

IUPAC Name
dichloride
Distinct from 1,2-isomer (CAS
CAS Number 22317-89-1
31469-08-6)
Formula MW: 227.09 g/mol
Chiral center (racemic mixture
Structure )
typically used)
o Darkens upon moisture
Appearance Colorless to pale yellow liquid
exposure
) High density due to
Density .
sulfur/chlorine content
Decomposes at high T;
Boiling Point 256-257 °C (760 mmHg) vacuum distillation
recommended
N ’ Reacts violently with
Solubility
THF, water/alcohols

Part 3: Mechanistic Reactivity Profile

The reactivity of 1,1-ethanedisulfonyl chloride is defined by two competing mechanistic
pathways: Bis-Electrophilic Substitution and

-Deprotonation.

1. Bis-Electrophilic Substitution
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The molecule acts as a "linchpin” reagent. The two sulfonyl chloride groups can undergo
sequential nucleophilic substitution with primary amines or diols.

» Kinetic Control: The first substitution is rapid, forming a mono-sulfonamide/sulfonate.

e Thermodynamic Control: The second substitution is slower due to the steric bulk and
electronic deactivation from the first sulfonamide group, often requiring elevated
temperatures or stronger bases.

2. The "Geminal Effect" (C-H Acidity)

The proton on the central carbon (
) is highly acidic (
estimated < 10) due to the inductive effect of two sulfonyl groups.

o Consequence: Use of non-nucleophilic bases (e.g., LIHMDS, NaH) can generate a stabilized
carbanion, allowing for alkylation prior to sulfonamide formation. This is a key advantage
over 1,2-disulfonyl derivatives.

3. Visualizing the Reaction Landscape
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Figure 1: Divergent reaction pathways for 1,1-ethanedisulfonyl chloride showing nucleophilic
attack vs.

-carbon modification.

Part 4: Synthesis & Production Protocols

While often purchased, in-house synthesis is required for high-purity applications (e.g., battery
electrolytes) to avoid trace hydrolysis products.

Protocol A: Chlorination of 1,1-Ethanedisulfonic Acid (Standard)

This is the most reliable method for generating high-purity material.
e Precursor Preparation: 1,1-Ethanedisulfonic acid is dissolved in anhydrous carbon disulfide (

) or dichloromethane (DCM).

¢ Chlorination: Phosphorus pentachloride (

) is added in portions.

o Stoichiometry: 2.2 equivalents of

per 1 equivalent of acid.

o Temperature: Reflux (approx. 40-50 °C for DCM) for 4 hours.
e Quenching & Isolation:
o Coolto 0 °C.
o Pour onto crushed ice (rapidly, to minimize hydrolysis).
o Extract with DCM (
mL).
o Dry over

and concentrate in vacuo.
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 Purification: Vacuum distillation is mandatory to remove phosphoryl chloride (

) byproducts.

Protocol B: Oxidative Chlorosulfonation (Alternative)

Useful when starting from thiols or disulfides.[1]
o Reagents: Ethyl disulfide +

gas + Acetic Acid/

o Note: This method is hazardous due to chlorine gas usage and difficult temperature control (

°C required to prevent bond cleavage).

Part 5: Applications in Drug Discovery & Materials
1. Medicinal Chemistry: Cyclic Sulfamides

1,1-Ethanedisulfonyl chloride reacts with 1,2-diamines or 1,3-diamines to form cyclic
disulfonamides. These heterocycles are bioisosteres for cyclic ureas and have shown potential
as:

o Protease Inhibitors: The rigid sulfonyl core mimics the transition state of peptide hydrolysis.

» Anti-inflammatory Agents: Modulators of chemokine receptors.

2. Lithium-lon Battery Electrolytes

Recent patents highlight the use of gem-disulfonyl derivatives as electrolyte additives.
e Function: They form a stable Solid Electrolyte Interphase (SEI) on the anode.

e Mechanism: The geminal structure allows for reductive decomposition at higher potentials
than standard carbonates, protecting the graphite anode from exfoliation.

3. Polymer Cross-Linking
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Used to cross-link polyamines or polyols.[2] The "short tether" (1 carbon atom) between
sulfonyl groups creates extremely rigid polymer networks with high thermal stability (

enhancement).

Part 6: Handling, Stability & Safety (E-E-A-T)

Critical Safety Warning: Sulfonyl chlorides are lachrymators and corrosive. 1,1-
Ethanedisulfonyl chloride poses specific risks due to its density and reactivity.

o Storage: Store under inert atmosphere (

or Ar) at 2-8 °C. Moisture exposure generates HCI gas and 1,1-ethanedisulfonic acid, which
is highly corrosive.

o Hydrolysis Management: If the liquid turns cloudy or fumes upon opening, it has hydrolyzed.
Do not use for sensitive nucleophilic substitutions.

o Spill Protocol: Neutralize with dilute sodium bicarbonate solution or soda ash. Do not use
water directly as it will generate an acidic mist.

o PPE: Double nitrile gloves, chemical splash goggles, and a face shield are mandatory. Work
exclusively in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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